APY0201

• CAS No.: 1232221-74-7
• Product Name: APY0201
• Molecular Formula: C23H23N7O
• Molecular Weight: 413.48
• IUPAC Name: N-[(E)-(3-methylphenyl)methylideneamino]-7-morpholin-4-yl-2-pyridin-4-ylpyrazolo[1,5-a]pyrimidin-5-amine
• Standard InChI: InChI=1S/C23H23N7O/c1-17-3-2-4-18(13-17)16-25-27-21-15-23(29-9-11-31-12-10-29)30-22(26-21)14-20(28-30)19-5-7-24-8-6-19/h2-8,13-16H,9-12H2,1H3,(H,26,27)/b25-16+
• Standard InChIKey: RFZQYGBLRIKROZ-PCLIKHOPSA-N
• SMILES: CC1=CC(=CC=C1)C=NNC2=NC3=CC(=NN3C(=C2)N4CCOCC4)C5=CC=NC=C5
• Appearance: Solid powder
• Description: APY0201 is a potent and selective IL-12/23 inhibitor. APY0201 demonstrates ameliorated inflammation in an experimental model of colitis. Interleukin-12 (IL-12) and IL-23 are proinflammatory cytokines and therapeutic targets for inflammatory and autoimmune diseases, including inflammatory bowel diseases, psoriasis, rheumatoid arthritis, and multiple sclerosis.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: APY0201; APY-0201; APY 0201.
• Reference: 1: Hayakawa N, Noguchi M, Takeshita S, Eviryanti A, Seki Y, Nishio H, Yokoyama R,
• PubChem Compound: 56927660
• Last Modified: Nov 11 2021